N-[4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-[[3-(1,3-benzoxazol-2-yl)phenyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H17N3O4S/c1-14(25)22-16-9-11-18(12-10-16)29(26,27)24-17-6-4-5-15(13-17)21-23-19-7-2-3-8-20(19)28-21/h2-13,24H,1H3,(H,22,25)
• InChI Key: UVGDROGERLILBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

The compound you mentioned seems to be a complex organic molecule. It appears to contain a benzoxazole ring, which is a type of heterocyclic compound. Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure.

Molecular Structure Analysis

The molecular structure of such compounds can be quite complex. They often contain aromatic rings and various functional groups. The exact structure would depend on the specific substituents present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific structure. For example, benzoxazole itself is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their structure and the context in which they are used. Some benzoxazole derivatives are known to have antifungal, antioxidant, antiallergic, antitumoral and antiparasitic activity.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific structure and the context in which they are used. Always follow appropriate safety procedures when handling chemicals.